N-{6-[(6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)amino]-6-oxohexyl}pyrazine-2-carboxamide

Specification

• Molecular Formula: C23H26FN5O2
• Molecular Weight: 423.5 g/mol
• IUPAC Name: N-[6-[(6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)amino]-6-oxohexyl]pyrazine-2-carboxamide
• Standard InChI: InChI=1S/C23H26FN5O2/c24-15-8-9-18-17(13-15)16-5-4-6-19(22(16)29-18)28-21(30)7-2-1-3-10-27-23(31)20-14-25-11-12-26-20/h8-9,11-14,19,29H,1-7,10H2,(H,27,31)(H,28,30)
• Standard InChI Key: QMKXWXOVDUQSLZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)C3=C(N2)C=CC(=C3)F)NC(=O)CCCCCNC(=O)C4=NC=CN=C4

Introduction

N-{6-[(6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)amino]-6-oxohexyl}pyrazine-2-carboxamide is a complex organic compound that combines a pyrazine ring with a carbazole derivative, which is known for its biological activity. This compound falls under the categories of carbazole derivatives and pyrazine carboxamides, both of which are significant in medicinal chemistry due to their pharmacological properties.

Key Characteristics

• Molecular Formula: C23H26FN5O2

• Molecular Weight: Approximately 423.5 g/mol

• CAS No.: 656830-26-1

Synthesis and Production

The synthesis of N-{6-[(6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-1-yl)amino]-6-oxohexyl}pyrazine-2-carboxamide involves multiple synthetic steps. A common starting point is the preparation of 6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-1-amine, which can be synthesized through various methods, including electrophilic fluorination of tetrahydrocarbazole derivatives.

Industrial Production Considerations

• Efficiency and Yield: Continuous flow reactors are often used to enhance efficiency and yield while ensuring safety and regulatory compliance.

• Safety Measures: Proper handling and storage are crucial due to the potential reactivity and toxicity of intermediates.

Mechanism of Action and Biological Activity

The mechanism of action involves interaction with specific molecular targets such as enzymes or receptors. The presence of a fluorine atom in the structure may enhance binding affinity and influence biological activity by modulating enzymatic pathways.

Potential Applications

• Medicinal Chemistry: Due to its structural motifs, this compound has potential applications in drug discovery and development.

• Scientific Research: It is used in various scientific studies to explore its pharmacological properties.